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Compound of Interest

Compound Name: 3-Hydrazinyl-2-nitropyridine

Cat. No.: B1313832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-
Hydrazinyl-2-nitropyridine (CAS No. 57115-43-2). The following procedural guidance is

based on the known hazards of hydrazine and nitropyridine compounds, as a specific,

comprehensive Safety Data Sheet (SDS) for this compound is not readily available. These

recommendations are designed to ensure the safe handling, storage, and disposal of this

substance in a laboratory setting.

Hazard Identification and Risk Assessment
While detailed toxicological data for 3-Hydrazinyl-2-nitropyridine is limited, the presence of

the hydrazine and nitropyridine functional groups suggests the following potential hazards:

Toxicity: Hydrazine and its derivatives are known to be toxic if swallowed, inhaled, or

absorbed through the skin.[1][2] They can be corrosive and cause severe damage to the

skin, eyes, and respiratory tract.[1]

Flammability: Hydrazine compounds can be flammable.[1]

Reactivity: Hydrazines are strong reducing agents and can react violently with oxidizing

agents.[3]

Carcinogenicity: Hydrazine is a suspected carcinogen.[1][2]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile or

neoprene gloves.

Provides a barrier against skin

contact. Double-gloving is

recommended for added

protection.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors.

Skin and Body Protection

A flame-resistant lab coat,

worn over full-length clothing

and closed-toe shoes.

Protects skin from accidental

contact and potential fire

hazards.

Respiratory Protection

A NIOSH-approved respirator

with cartridges appropriate for

organic vapors and

particulates should be used in

a well-ventilated area or a

chemical fume hood.[1][4]

Minimizes inhalation of

potentially toxic dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

All work with 3-Hydrazinyl-2-nitropyridine must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[1][5]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Remove all unnecessary items from the work area to prevent contamination.

2. Handling the Compound:
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Before handling, carefully inspect the container for any damage or leaks.

Wear all required PPE as specified in the table above.

When weighing the solid, use a spatula and handle it gently to avoid creating dust.

If making a solution, add the solid slowly to the solvent.

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory.[4]

3. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[1][5][6] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1][5][6] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[5] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent material and place it in a

sealed container for disposal. For larger spills, evacuate the area and contact emergency

services.[5]

Disposal Plan
All waste containing 3-Hydrazinyl-2-nitropyridine, including contaminated PPE and

absorbent materials, must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.
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Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5]

Quantitative Data
Specific quantitative data for 3-Hydrazinyl-2-nitropyridine is not available in the searched

resources. The table below lists the available physical and chemical properties.

Property Value Source

CAS Number 57115-43-2 [1][7]

Molecular Formula C5H6N4O2 [8][9]

Molecular Weight 154.13 g/mol PubChem

Physical State Solid [9]

Melting Point Data Not Available

Boiling Point Data Not Available

Solubility Data Not Available

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3-Hydrazinyl-2-
nitropyridine in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Hydrazinyl-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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